Cas no 1060246-48-1 (2-[4-(2-chlorobenzenesulfonamido)phenyl]-N-methylacetamide)

• Product Name: 2-[4-(2-chlorobenzenesulfonamido)phenyl]-N-methylacetamide
• CAS No: 1060246-48-1
• MF: C₁₅H₁₅ClN₂O₃S
• MW: 338.809201478958
• CID: 6132874
• PubChem ID: 25891177
• Update Time: 2025-10-28

2-[4-(2-chlorobenzenesulfonamido)phenyl]-N-methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-[4-(2-chlorobenzenesulfonamido)phenyl]-N-methylacetamide
• 2-[4-[(2-chlorophenyl)sulfonylamino]phenyl]-N-methylacetamide
• VU0637522-1
• F5190-0937
• 2-(4-(2-chlorophenylsulfonamido)phenyl)-N-methylacetamide
• AKOS024500645
• 1060246-48-1

• Inchi： 1S/C15H15ClN2O3S/c1-17-15(19)10-11-6-8-12(9-7-11)18-22(20,21)14-5-3-2-4-13(14)16/h2-9,18H,10H2,1H3,(H,17,19)
• InChI Key： JVKBVLZXMRQEIQ-UHFFFAOYSA-N
• SMILES： C(NC)(=O)CC1=CC=C(NS(C2=CC=CC=C2Cl)(=O)=O)C=C1

Computed Properties

• Exact Mass: 338.0491912g/mol
• Monoisotopic Mass: 338.0491912g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 83.6Ų

Additional information on 2-[4-(2-chlorobenzenesulfonamido)phenyl]-N-methylacetamide

Compound CAS No. 1060246-48-1: 2-[4-(2-chlorobenzenesulfonamido)phenyl]-N-methylacetamide

The compound with CAS No. 1060246-48-1, commonly referred to as 2-[4-(2-chlorobenzenesulfonamido)phenyl]-N-methylacetamide, is a highly specialized organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a benzenesulfonamide group with an N-methylacetamide moiety, creating a molecule with versatile functional groups and intriguing chemical properties.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging cutting-edge techniques such as microwave-assisted synthesis and catalytic coupling reactions. These methods not only enhance the efficiency of production but also ensure high purity levels, making the compound suitable for demanding applications in research and industry. The benzenesulfonamide group, in particular, has been shown to exhibit strong bioactivity, making this compound a promising candidate for drug development.

One of the most notable applications of 2-[4-(2-chlorobenzenesulfonamido)phenyl]-N-methylacetamide is in the field of medicinal chemistry. Researchers have demonstrated that this compound possesses potent antimicrobial properties, particularly against a range of bacterial and fungal pathogens. This discovery has sparked interest in exploring its potential as an alternative to conventional antibiotics, especially in light of the growing threat of antibiotic resistance.

In addition to its biological applications, this compound has also found utility in materials science. The N-methylacetamide group contributes to the molecule's ability to form stable crystalline structures, which are valuable in the development of advanced materials such as organic semiconductors and crystalline polymers. Recent studies have highlighted its potential as a building block for constructing ordered nanostructures, further expanding its interdisciplinary relevance.

The synthesis of 2-[4-(2-chlorobenzenesulfonamido)phenyl]-N-methylacetamide involves a multi-step process that begins with the preparation of the benzenesulfonamide precursor. This is followed by a series of coupling reactions to introduce the phenyl and N-methylacetamide groups. The use of environmentally friendly solvents and catalysts has been emphasized in recent protocols, aligning with global efforts to promote sustainable chemistry practices.

From an analytical standpoint, this compound has been thoroughly characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS). These analyses have provided critical insights into its molecular structure and stability, further validating its suitability for various applications.

In conclusion, 2-[4-(2-chlorobenzenesulfonamido)phenyl]-N-methylacetamide (CAS No. 1060246-48-1) stands out as a versatile and innovative compound with vast potential across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application research, position it as a key player in future scientific endeavors.